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Compound of Interest

Compound Name: Methyl 2-ethenylbenzoate

Cat. No.: B1626719

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 2-ethenylbenzoate, also known as methyl 2-vinylbenzoate, is an organic compound
with the chemical formula C10H1002. As a functionalized aromatic ester, it holds potential as a
versatile building block in organic synthesis, polymer chemistry, and the development of novel
pharmaceutical agents. The presence of both an ester and a vinyl group on the benzene ring
offers multiple sites for chemical modification, making a thorough understanding of its physical
properties essential for its effective application in research and development.

This technical guide provides a comprehensive overview of the known physical properties of
Methyl 2-ethenylbenzoate. It is designed to be a valuable resource for researchers, scientists,
and drug development professionals, offering both theoretical and practical insights into the
characterization and handling of this compound. The guide emphasizes the distinction between
predicted and experimentally determined data, providing a clear and accurate representation of
the current state of knowledge.

Molecular Structure and Isomerism

Methyl 2-ethenylbenzoate is an ester of 2-ethenylbenzoic acid and methanol. The "2-" or
"ortho-" positioning of the ethenyl (vinyl) group relative to the methoxycarbonyl group
significantly influences its physical and chemical properties compared to its isomers, Methyl 3-
ethenylbenzoate (meta-) and Methyl 4-ethenylbenzoate (para-). The steric hindrance and
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electronic effects arising from the ortho-substitution can impact reactivity, boiling point, and
spectroscopic signatures.

Physicochemical Properties

A summary of the key physical properties of Methyl 2-ethenylbenzoate is presented below. It
is important to note that while some experimental data is available for its isomers, many of the
properties for the 2-ethenyl isomer are currently based on computational predictions.

Property Value Data Type Source(s)
CAS Number 27326-44-9 Experimental [1]
Molecular Formula C10H1002 -- [1]
Molecular Weight 162.19 g/mol Calculated [1]
Boiling Point 253.0+19.0°C Predicted [11[2]
Density 1.058 + 0.06 g/cm?3 Predicted [1][2]
Refractive Index 1.552 Predicted [2]
Melting Point Not available -- [1][3]
Solubility Not available -- [1]
Flash Point 111.3+7.7°C Predicted [2]
Vapor Pressure 00205 mmHg at Predicted 2]

25°C

Note: For comparison, the isomer Methyl 4-ethenylbenzoate (CAS: 1076-96-6) has a reported
melting point of 32-37 °C and a boiling point of 89-90 °C at 2 Torr.[4][5] This highlights the
significant impact of isomerism on the physical state and volatility of these compounds.

Experimental Characterization Workflow

The determination of the physical properties of a novel or sparsely characterized compound

like Methyl 2-ethenylbenzoate follows a systematic workflow. This process involves synthesis,

purification, and subsequent analysis using various analytical techniques.
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Caption: Experimental workflow for the synthesis and characterization of Methyl 2-
ethenylbenzoate.

Detailed Experimental Protocols

1. Synthesis of Methyl 2-ethenylbenzoate

A potential synthetic route to Methyl 2-ethenylbenzoate involves the esterification of 2-
vinylbenzoic acid. A general procedure is as follows:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve 2-vinylbenzoic acid in an excess of methanol.

o Catalysis: Add a catalytic amount of a strong acid (e.g., concentrated sulfuric acid).

o Reaction: Heat the mixture to reflux and maintain for several hours. Monitor the reaction
progress using Thin Layer Chromatography (TLC).
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Workup: After completion, cool the reaction mixture and neutralize the acid with a suitable
base (e.g., saturated sodium bicarbonate solution).

Extraction: Extract the product into an organic solvent (e.g., diethyl ether or ethyl acetate).

Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure. The crude product can be further purified by column
chromatography on silica gel.

. Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: The proton NMR spectrum is crucial for confirming the presence of the vinyl and
methyl ester protons and their respective chemical environments. The aromatic protons
will exhibit complex splitting patterns due to ortho-coupling.

o 13C NMR: The carbon NMR spectrum will show characteristic peaks for the carbonyl
carbon of the ester, the sp? carbons of the vinyl group and the aromatic ring, and the sp?
carbon of the methyl group.

Infrared (IR) Spectroscopy:

o The IR spectrum should display characteristic absorption bands for the C=0 stretch of the
ester (typically around 1720 cm~1), the C=C stretch of the vinyl group and aromatic ring
(around 1600-1640 cm~1), and the C-O stretch of the ester (around 1250 cm™1).

. Physical Property Determination

Boiling Point: The boiling point can be determined experimentally using distillation under
atmospheric or reduced pressure.

Density: The density can be measured using a pycnometer or a digital density meter.

Refractive Index: The refractive index of the liquid sample can be determined using an Abbe
refractometer.[6]
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Safety and Handling

As with any chemical compound, proper safety precautions should be taken when handling
Methyl 2-ethenylbenzoate. While specific toxicity data for this compound is not readily
available, it is prudent to treat it as a potentially hazardous substance.

» Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
gloves, and a lab coat.

e Ventilation: Handle the compound in a well-ventilated area, preferably in a fume hood, to
avoid inhalation of vapors.

o Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials
such as strong oxidizing agents. For long-term storage, an inert atmosphere and freezing
temperatures (under -20°C) are recommended to prevent polymerization of the vinyl group.

[1]

» Disposal: Dispose of the compound and any contaminated materials in accordance with
local, state, and federal regulations.

Conclusion

Methyl 2-ethenylbenzoate is a compound with significant potential in various scientific fields.
This guide has consolidated the currently available physical property data, highlighting the
reliance on predicted values in the absence of extensive experimental characterization. The
provided experimental workflows offer a roadmap for researchers to further investigate and
confirm these properties. As research into this and related compounds continues, a more
complete and experimentally validated understanding of its physical and chemical behavior will
undoubtedly emerge, paving the way for its broader application in science and industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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